Cas no 77835-49-5 (L-Valine 4-nitroanilide hydrochloride)

• Product Name: L-Valine 4-nitroanilide hydrochloride
• CAS No: 77835-49-5
• MF: C₁₁H₁₆ClN₃O₃
• MW: 273.716041564941
• MDL: MFCD00058470
• CID: 550834
• PubChem ID: 16220096
• Update Time: 2025-05-27

L-Valine 4-nitroanilide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-methyl-N-(4-nitrophenyl)butanamide hydrochloride
• H-Val-pNA · HCl
• L-Valine p-nitroanilide hydrochloride
• (2S)-2-amino-3-methyl-N-(4-nitrophenyl)butanamide,hydrochloride
• Butanamide,2-amino-3-methyl-N-(4-nitrophenyl)-, monohydrochloride, (2S)- (9CI)
• H-L-Val-pNA*HCl
• H-VAL-PNA HCL
• H-Val-PNA.HCl
• Z-GLN-ONP
• Butanamide,2-amino-3-methyl-N-(4-nitrophenyl)-,monohydrochloride,(S)
• L-Valine 4-nitroanilide hydrochloride
• L-Valine p-nitroanilide HCl
• MFCD00058470
• (2S)-2-AMINO-3-METHYL-N-(4-NITROPHENYL)BUTANAMIDE HYDROCHLORIDE
• (2S)-2-amino-3-methyl-N-(4-nitrophenyl)butanamide;hydrochloride
• N-(4-Nitrophenyl)-L-valinamide--hydrogen chloride (1/1)
• DTXSID90585290
• 77835-49-5
• AS-81624
• H-L-Val-pNA HCl
• G77731

• MDL： MFCD00058470
• Inchi： 1S/C11H15N3O3.ClH/c1-7(2)10(12)11(15)13-8-3-5-9(6-4-8)14(16)17;/h3-7,10H,12H2,1-2H3,(H,13,15);1H/t10-;/m0./s1
• InChI Key： BGTMFJBVZIWWCC-PPHPATTJSA-N
• SMILES： Cl.O=C([C@H](C(C)C)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.08800
• Monoisotopic Mass: 273.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 3.61510

L-Valine 4-nitroanilide hydrochloride Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on L-Valine 4-nitroanilide hydrochloride

Recent Advances in the Application of L-Valine 4-nitroanilide hydrochloride (CAS: 77835-49-5) in Biochemical Research

L-Valine 4-nitroanilide hydrochloride (CAS: 77835-49-5) is a synthetic peptide derivative widely used as a chromogenic substrate for the detection and quantification of proteolytic enzyme activity, particularly in the study of aminopeptidases and other hydrolytic enzymes. Recent studies have highlighted its significance in biochemical assays and drug discovery research, owing to its high sensitivity and specificity in enzymatic reactions.

In a 2023 study published in the Journal of Enzyme Inhibition and Medicinal Chemistry, researchers utilized L-Valine 4-nitroanilide hydrochloride as a substrate to evaluate the inhibitory effects of novel synthetic compounds on human leukocyte-derived arginine aminopeptidase (LTA4H). The study demonstrated the compound's reliability in kinetic assays, providing a robust platform for screening potential anti-inflammatory agents. The research underscored the importance of this substrate in high-throughput screening (HTS) applications, where precise measurement of enzyme activity is critical.

Another significant advancement was reported in a 2024 Bioorganic Chemistry paper, which explored the use of L-Valine 4-nitroanilide hydrochloride in the development of fluorogenic probes for real-time monitoring of protease activity in live cells. The study leveraged the compound's nitroanilide moiety, which releases a yellow-colored product upon enzymatic cleavage, enabling spectrophotometric detection. This innovation has opened new avenues for studying intracellular proteolytic pathways and their roles in diseases such as cancer and neurodegenerative disorders.

Recent industrial applications of L-Valine 4-nitroanilide hydrochloride include its incorporation into diagnostic kits for detecting bacterial aminopeptidases, as highlighted in a 2023 market analysis by Chemical & Pharmaceutical Bulletin. The report emphasized the growing demand for this substrate in clinical microbiology, particularly for rapid identification of pathogenic strains resistant to conventional antibiotics.

Despite its widespread use, challenges remain in optimizing the stability and solubility of L-Valine 4-nitroanilide hydrochloride in complex biological matrices. A 2024 study in Analytical Biochemistry proposed novel formulation strategies, including the use of cyclodextrin derivatives, to enhance the compound's performance in low-pH environments. These findings are expected to broaden its applicability in gastrointestinal enzyme research.

In conclusion, L-Valine 4-nitroanilide hydrochloride (CAS: 77835-49-5) continues to be a valuable tool in biochemical and pharmaceutical research. Its versatility in enzyme assays, coupled with recent methodological improvements, positions it as a critical component in both academic and industrial settings. Future research directions may focus on developing derivatives with improved spectroscopic properties for advanced imaging applications.